Methyl 2-(bromomethyl)-5-methylbenzoate
Description
Methyl 2-(bromomethyl)-5-methylbenzoate (CAS 2739-97-1) is a brominated aromatic ester with the molecular formula C₁₀H₁₁BrO₂ and a molecular weight of 243.10 g/mol. Its structure features a bromomethyl (-CH₂Br) group at the 2-position and a methyl (-CH₃) group at the 5-position of the benzene ring, attached to a methyl ester moiety (-COOCH₃). This compound is commercially available (e.g., Sigma-Aldrich) and serves as a key intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals, due to its reactive bromomethyl group, which facilitates nucleophilic substitutions or cross-coupling reactions .
Properties
Molecular Formula |
C10H11BrO2 |
|---|---|
Molecular Weight |
243.10 g/mol |
IUPAC Name |
methyl 2-(bromomethyl)-5-methylbenzoate |
InChI |
InChI=1S/C10H11BrO2/c1-7-3-4-8(6-11)9(5-7)10(12)13-2/h3-5H,6H2,1-2H3 |
InChI Key |
YAVYGGJWTNTFAT-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1)CBr)C(=O)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Below is a detailed comparison of Methyl 2-(bromomethyl)-5-methylbenzoate with five analogs, highlighting structural variations, synthesis methods, and applications.
Structural and Functional Group Differences
Table 1: Structural Comparison
| Compound Name | CAS | Molecular Formula | Molecular Weight (g/mol) | Substituents (Position) | Key Functional Groups |
|---|---|---|---|---|---|
| This compound | 2739-97-1 | C₁₀H₁₁BrO₂ | 243.10 | 2-(bromomethyl), 5-(methyl) | Bromomethyl, methyl ester |
| Methyl 2-bromo-5-methoxybenzoate | Not provided | C₉H₉BrO₃ | 245.08 | 2-(bromo), 5-(methoxy) | Bromo, methoxy, methyl ester |
| Methyl 2-chloro-5-formylbenzoate | Not provided | C₉H₇ClO₃ | 198.61 | 2-(chloro), 5-(formyl) | Chloro, formyl, methyl ester |
| Methyl 2-(bromomethyl)-5-chloro-4-nitrobenzoate | 1441173-02-9 | C₉H₇BrClNO₄ | 308.52 | 2-(bromomethyl), 5-(chloro), 4-(nitro) | Bromomethyl, nitro, chloro, methyl ester |
| Methyl 5-bromo-2-(bromomethyl)-4-fluorobenzoate | 2253789-54-5 | C₉H₇Br₂FO₂ | 325.96 | 2-(bromomethyl), 5-(bromo), 4-(fluoro) | Bromomethyl, bromo, fluoro, methyl ester |
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